Cas no 1807156-11-1 (Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate)

Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical synthesis. Its key structural features—difluoromethyl, fluoro, and methyl substituents—enhance reactivity and bioavailability, making it a versatile intermediate. The electron-withdrawing properties of the fluorine atoms improve metabolic stability and binding affinity in target molecules. The ester group at the 5-position allows for further functionalization, facilitating downstream modifications. This compound is particularly valuable in the development of bioactive compounds, where its balanced lipophilicity and steric effects contribute to optimized pharmacokinetic profiles. Its synthetic utility is underscored by its compatibility with cross-coupling and nucleophilic substitution reactions.
Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate structure
1807156-11-1 structure
Product Name:Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate
CAS No:1807156-11-1
MF:C9H8F3NO2
MW:219.160532951355
CID:4883612
Update Time:2025-10-30

Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate
    • Inchi: 1S/C9H8F3NO2/c1-4-6(8(11)12)7(10)5(3-13-4)9(14)15-2/h3,8H,1-2H3
    • InChI Key: MINRJGMGIWSIIB-UHFFFAOYSA-N
    • SMILES: FC1C(C(=O)OC)=CN=C(C)C=1C(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • XLogP3: 1.8
  • Topological Polar Surface Area: 39.2

Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029034232-250mg
Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate
1807156-11-1 95%
250mg
$970.20 2022-03-31
Alichem
A029034232-500mg
Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate
1807156-11-1 95%
500mg
$1,786.10 2022-03-31
Alichem
A029034232-1g
Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate
1807156-11-1 95%
1g
$3,068.70 2022-03-31

Additional information on Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate

Recent Advances in the Study of Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate (CAS: 1807156-11-1)

Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate (CAS: 1807156-11-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, has shown promising potential in various applications, including agrochemicals and pharmaceutical intermediates. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a compound of interest for further investigation.

One of the key areas of research involving this compound is its role as a building block in the synthesis of novel agrochemicals. The presence of fluorine atoms enhances the lipophilicity and metabolic stability of the resulting molecules, which is crucial for the development of effective pesticides. Recent publications have highlighted efficient synthetic routes to produce Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate with high yields and purity, paving the way for its broader application in agrochemical formulations.

In the pharmaceutical sector, this compound has been explored as an intermediate in the synthesis of biologically active molecules. Its structural features, particularly the difluoromethyl group, are known to influence the pharmacokinetic properties of drug candidates. A 2023 study demonstrated its utility in the development of kinase inhibitors, where it served as a key scaffold to enhance binding affinity and selectivity. The study reported significant improvements in inhibitory activity against specific kinase targets, suggesting its potential in targeted cancer therapies.

Another notable advancement is the investigation of the compound's mechanism of action at the molecular level. Computational studies, including molecular docking and density functional theory (DFT) calculations, have provided insights into its interactions with biological targets. These studies have revealed that the difluoromethyl and fluoro substituents play a critical role in stabilizing ligand-receptor complexes, thereby enhancing the compound's efficacy. Such findings are instrumental in guiding the design of next-generation therapeutics.

Despite these promising developments, challenges remain in the large-scale production and application of Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate. Issues such as cost-effective synthesis and environmental impact of fluorinated compounds need to be addressed. Recent efforts have focused on developing greener synthetic methodologies, including catalytic fluorination and flow chemistry, to mitigate these concerns. These innovations are expected to facilitate the compound's adoption in industrial applications.

In conclusion, Methyl 3-(difluoromethyl)-4-fluoro-2-methylpyridine-5-carboxylate (CAS: 1807156-11-1) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural properties and broad applicability make it a focal point for ongoing studies. Future research should aim to further elucidate its biological mechanisms and optimize its synthesis for sustainable and scalable production. The insights gained from these studies will undoubtedly contribute to advancements in both agrochemical and pharmaceutical industries.

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